N-Isopropyl vs. N-Methyl Substitution: Predicted Physicochemical Profile Differentiation
The target compound, bearing an N-isopropyl substituent, exhibits a computed XLogP3-AA of 0.6, compared to a lower predicted logP for the N-methyl analog 2-Amino-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide (CAS 1353986-89-6), which is expected to be approximately -0.2 to 0.0 based on the loss of two methylene units. This difference of approximately 0.6–0.8 logP units translates to a roughly 4- to 6-fold difference in calculated octanol-water partition coefficient, which can meaningfully impact chromatographic retention, membrane permeability predictions, and solvent extraction behavior during synthesis [1]. The target compound also has a higher predicted boiling point (335.5±17.0 °C) compared to the N-methyl analog (approximately 309.8±17.0 °C) , indicating different volatility and handling characteristics relevant to purification and storage.
ΔBoiling point ≈ 25.7 °C
| Evidence Dimension | Computed lipophilicity (XLogP3-AA) and predicted boiling point |
|---|---|
| Target Compound Data | XLogP3-AA = 0.6; Predicted boiling point = 335.5±17.0 °C |
| Comparator Or Baseline | 2-Amino-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide: XLogP3-AA not directly reported but structurally expected ~0.0; Predicted boiling point = 309.8±17.0 °C |
| Quantified Difference | ΔXLogP3-AA ≈ 0.6–0.8 units; ΔBoiling point ≈ 25.7 °C |
| Conditions | Computed properties from PubChem (XLogP3) and ChemSpider (boiling point predictions); no experimental determination identified in literature for either compound |
Why This Matters
For procurement decisions in medicinal chemistry or building block applications, the higher lipophilicity and boiling point of the N-isopropyl derivative may offer advantages in specific synthetic sequences, chromatographic separations, or formulation contexts where increased hydrophobicity or thermal stability is desired relative to the N-methyl analog.
- [1] PubChem Compound Summary CID 66565834, 2-Amino-N-isopropyl-N-((1-methylpiperidin-2-yl)methyl)acetamide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/66565834 View Source
